Cas no 2228950-63-6 (methyl 3-hydroxy-3-(oxolan-3-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(oxolan-3-yl)propanoate
• CAS No: 2228950-63-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6198212
• PubChem ID: 165663238
• Update Time: 2025-07-02

methyl 3-hydroxy-3-(oxolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(oxolan-3-yl)propanoate
• EN300-1792453
• 2228950-63-6

• Inchi： 1S/C8H14O4/c1-11-8(10)4-7(9)6-2-3-12-5-6/h6-7,9H,2-5H2,1H3
• InChI Key： NVSJVLMHNNAEHT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-hydroxy-3-(oxolan-3-yl)propanoate

Methyl 3-hydroxy-3-(oxolan-3-yl)propanoate (CAS No. 2228950-63-6): A Comprehensive Overview

Methyl 3-hydroxy-3-(oxolan-3-yl)propanoate, identified by its CAS number 2228950-63-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains, particularly in drug development and synthetic chemistry.

The molecular structure of methyl 3-hydroxy-3-(oxolan-3-yl)propanoate incorporates an ester group and a cyclic ether moiety, which contribute to its distinct chemical behavior. The presence of these functional groups makes it a versatile intermediate in organic synthesis, enabling the construction of more complex molecules with tailored properties. Such structural features are particularly valuable in the design of novel therapeutic agents, where precise molecular architecture is often critical for achieving desired pharmacological effects.

In recent years, the compound has been explored in the context of bioactive molecule synthesis. Its ester functionality allows for easy modification and conjugation with other biomolecules, making it a valuable building block in the development of peptidomimetics and other therapeutic peptides. Additionally, the cyclic ether component suggests potential interactions with biological targets, which could be leveraged in the design of enzyme inhibitors or receptor modulators.

One of the most compelling aspects of methyl 3-hydroxy-3-(oxolan-3-yl)propanoate is its role in advancing green chemistry initiatives. The compound's ability to participate in catalytic processes under mild conditions aligns with the growing emphasis on sustainable synthetic methodologies. Researchers have demonstrated its utility in enantioselective synthesis, where it serves as a chiral auxiliary or ligand precursor. Such applications not only enhance the efficiency of synthetic routes but also minimize waste generation, thereby supporting environmentally conscious practices.

The pharmaceutical industry has also shown interest in methyl 3-hydroxy-3-(oxolan-3-yl)propanoate due to its potential as a precursor for drug candidates. Its structural motifs are reminiscent of natural products known for their biological activity, suggesting that derivatives of this compound may exhibit similar pharmacological properties. For instance, modifications to its ester group could lead to compounds with enhanced solubility or metabolic stability, crucial factors in drug formulation.

Recent studies have begun to explore the compound's role in material science applications as well. The combination of hydrophilic and lipophilic regions in its structure makes it a candidate for use in polymer chemistry, where it could serve as a monomer or crosslinking agent. Such materials might find applications in biomedical devices or smart materials that respond to environmental stimuli.

The synthesis of methyl 3-hydroxy-3-(oxolan-3-yl)propanoate itself presents an intriguing challenge due to its complex stereochemistry. Advanced synthetic techniques, such as transition metal-catalyzed reactions and biocatalytic methods, have been employed to achieve high yields and enantiopurity. These methodologies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by demonstrating innovative approaches to complex molecule construction.

In conclusion, methyl 3-hydroxy-3-(oxolan-3-yl)propanoate (CAS No. 2228950-63-6) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool for researchers working on drug discovery, sustainable chemistry, and advanced materials. As our understanding of its properties continues to grow, so too will its significance in addressing some of the most pressing challenges in modern science and technology.